Cas no 1250370-09-2 (6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid)

• Product Name: 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid
• CAS No: 1250370-09-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5548331
• Update Time: 2025-06-12

6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[2-(hydroxymethyl)-1-pyrrolidinyl]-
• 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid

• Inchi： 1S/C11H14N2O3/c14-7-9-2-1-5-13(9)10-4-3-8(6-12-10)11(15)16/h3-4,6,9,14H,1-2,5,7H2,(H,15,16)
• InChI Key： GWAGSBAHQVYPJQ-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC2CO)=CC=C1C(O)=O

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 475.0±30.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid

Research Briefing on 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid (CAS: 1250370-09-2)

In recent years, the compound 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid (CAS: 1250370-09-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators. The presence of both hydroxymethyl and carboxylic acid functional groups enhances its versatility in drug design, enabling interactions with a wide range of biological targets.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound exhibited high selectivity for HDAC6, with an IC50 value in the nanomolar range, suggesting its potential as a targeted therapy for hematological malignancies.

Another significant advancement involves the optimization of the synthetic route for 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid. A team of researchers from the University of Cambridge reported a novel, scalable synthesis method in Organic Letters (2024), which significantly improved yield and purity compared to traditional approaches. This development is expected to facilitate large-scale production and further preclinical evaluation of the compound.

In addition to its HDAC inhibitory activity, preliminary data from in vitro and in vivo studies suggest that 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid may also possess anti-inflammatory properties. Research conducted at the National Institutes of Health (NIH) revealed its ability to modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cells. These findings open new avenues for its application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its metabolic stability and tissue penetration. Ongoing research aims to address these limitations through the design of prodrugs or formulation strategies that improve its drug-like properties.

In conclusion, 6-[2-(hydroxymethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid represents a compelling candidate for drug development, with demonstrated activity against HDACs and potential anti-inflammatory effects. Continued research efforts are expected to refine its pharmacological profile and explore its therapeutic applications across multiple disease areas. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.